(R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride

• IUPAC Name: (2R)-7-methoxy-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride
• InChI: InChI=1S/C14H21NO.ClH/c1-3-8-15-13-6-4-11-5-7-14(16-2)10-12(11)9-13;/h5,7,10,13,15H,3-4,6,8-9H2,1-2H3;1H/t13-;/m1./s1
• InChI Key: YOSBFQXBFQPSSC-BTQNPOSSSA-N
• Canonical SMILES: CCCNC1CCC2=C(C1)C=C(C=C2)OC.Cl
• Isomeric SMILES: CCCN[C@@H]1CCC2=C(C1)C=C(C=C2)OC.Cl
• Molecular Formula: C14H22ClNO
• Molecular Weight: 255.78 g/mol

Description

(R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride, also known as 7-OH-DPAT, is a selective dopamine D3 receptor agonist. It is a chemical compound that has been used in scientific research to study the function of the dopamine D3 receptor in the brain.

Mechanism of Action

The mechanism of action of (R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride involves its selective activation of the dopamine D3 receptor. This receptor is primarily located in the mesolimbic and mesocortical areas of the brain, which are involved in reward and motivation processes. Activation of the D3 receptor by (R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride has been shown to modulate the release of dopamine in these areas, leading to changes in behavior and physiological responses.
Biochemical and Physiological Effects
(R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride has been shown to have a number of biochemical and physiological effects in animal models. These include changes in dopamine release, alterations in locomotor activity, and modulation of reward processes. It has also been shown to have anxiolytic and antidepressant effects in some studies.

Advantages and Limitations for Lab Experiments

The advantages of using (R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride in lab experiments include its selectivity for the dopamine D3 receptor, which allows for specific manipulation of this receptor without affecting other dopamine receptors. It is also relatively easy to synthesize and has been well-characterized in scientific literature. However, the limitations of using (R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride include its potential for off-target effects at high doses and the need for careful dosing and administration to avoid confounding results.

Future Directions

There are a number of future directions for research on (R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride and the dopamine D3 receptor. These include further studies on the role of the D3 receptor in reward and motivation processes, as well as investigations into the potential therapeutic applications of D3 receptor agonists for psychiatric disorders such as depression and addiction. Additionally, new compounds that selectively target the D3 receptor are being developed and may provide even more specific tools for studying this receptor in the future.
Conclusion
(R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride is a valuable tool for scientific research on the dopamine D3 receptor. Its selective activation of this receptor allows for specific manipulation of dopamine signaling in the brain, leading to changes in behavior and physiological responses. While there are limitations to its use, (R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride has been well-characterized in scientific literature and has provided important insights into the function of the dopamine D3 receptor. Further research on this compound and the D3 receptor may lead to new therapeutic approaches for psychiatric disorders and a better understanding of the role of dopamine in the brain.

Synthesis Methods

The synthesis of (R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride involves the reaction of 2-amino-1,2,3,4-tetrahydronaphthalene with 3-methoxypropylmagnesium bromide, followed by reduction and hydrochloride salt formation. This method has been described in detail in scientific literature and has been used to produce (R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride for research purposes.

Scientific Research Applications

(R)-(+)-7-methoxy-N-propyl-2-aminotetraline hydrochloride has been used extensively in scientific research to study the function of the dopamine D3 receptor in the brain. It has been shown to selectively activate the D3 receptor without affecting other dopamine receptors, making it a valuable tool for studying the specific role of the D3 receptor in various physiological and behavioral processes.